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Compound Name: 2-Bromo-4,6-dinitroaniline

Cat. No.: B162937

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,6-dinitroaniline, with the CAS number 1817-73-8, is an organic compound
characterized by an aniline moiety substituted with a bromine atom and two nitro groups.[1] It
typically appears as a bright yellow to orange powder or crystalline solid.[1][2][3] This
compound serves as a crucial intermediate in the synthesis of various chemicals, most notably
monoazo dyes such as Disperse Blue 79.[1][2][4] Its electron-withdrawing nitro groups
significantly influence its chemical reactivity and stability.[1] Due to the presence of both
bromine and nitro functional groups, 2-Bromo-4,6-dinitroaniline may exhibit notable biological
activity and requires careful handling due to potential toxicity.[1][5] This document provides a
comprehensive overview of its physicochemical properties, experimental protocols for its
synthesis and analysis, and its known applications and biological relevance.

Physicochemical Properties

The fundamental physicochemical properties of 2-Bromo-4,6-dinitroaniline are summarized in
the table below. These properties are critical for its handling, application in synthesis, and for
understanding its environmental and biological fate.
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Property Value Source

Molecular Formula CeHaBrNsOa [2][3]

Molecular Weight 262.02 g/mol [2][6]
Bright yellow powder / Yellow

Appearance [2][3]
needles

Melting Point 148-154 °C (307-309 °F) [21[3][7]

- ) Sublimes before reaching

Boiling Point N ) [2]
boiling point

Density ~2.0 g/cm?3 [61[7]

N Insoluble in water (< 1 mg/mL

Solubility [2][8]
at 21°C)

Soluble in hot acetic acid [2][3]

Very soluble in hot alcohol and
[21[3]

acetone

Slightly soluble in chloroform 3]

and methanol

pKa

-6.94 (Predicted)

[3]

LogP

3.09 (Predicted)

[6]

Vapor Pressure

1.24 x 10-® mmHg at 25°C

[3]

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2-

Bromo-4,6-dinitroaniline. The following table summarizes the available spectral information.
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Technique Availability | Reference

1H NMR Data available.[2][9]

13C NMR Data available.[10]

Infrared (IR) Spectroscopy Data available.[2]

UV-Vis Spectroscopy Data available.[2]

Mass Spectrometry (MS) GC-MS and LC-MS data available.[2]

Experimental Protocols
Synthesis of 2-Bromo-4,6-dinitroaniline

Several methods for the synthesis of 2-Bromo-4,6-dinitroaniline have been reported, primarily
involving the bromination of 2,4-dinitroaniline.

Method 1: Bromination in Aqueous Suspension

This is a common laboratory and industrial method for producing 2-Bromo-4,6-dinitroaniline.

[2]3]
¢ Reactants: 2,4-dinitroaniline, Bromine, Hydrochloric Acid, Water.
e Procedure:
o Suspend 2,4-dinitroaniline in water within a glass-lined reaction vessel.

o Add hydrochloric acid and a small amount of chlorinated benzene, then stir the mixture for
approximately one hour.

o Introduce bromine at room temperature.
o Heat the reaction mixture to 50-55°C and maintain this temperature for 6 hours.

o Slowly add sodium hypochlorite solution to the mixture and hold for an additional 3 hours
to complete the reaction and consume excess bromine.
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o The product can then be isolated via filtration, washed, and dried.[3]
Method 2: Two-Stage Oxybromination

This method provides an alternative route using an oxidizing agent to facilitate the bromination.
[11]

e Reactants: 2,4-dinitroaniline, Hydrochloric Acid, Bromine, Chlorine, Hydrogen Peroxide.

e Procedure:

[e]

Add 2,4-dinitroaniline to a 10-35% hydrochloric acid solution and mix until uniform.

o Slowly add bromine to the mixture at a temperature of 35-65°C over 1-5 hours and
continue stirring.

o In the same reaction system, introduce chlorine gas at 45-55°C over approximately 1.5
hours.

o Following the chlorination, add 25-30% hydrogen peroxide dropwise over 2-2.5 hours
while maintaining the temperature.

o After an additional hour of insulation, cool the mixture to 25°C.

o Filter the resulting solid, wash with water until the pH is neutral (5-7), and dry to obtain the
final product.[11]
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Figure 1: Synthesis workflow for 2-Bromo-4,6-dinitroaniline.

Analytical Methods

The analysis of 2-Bromo-4,6-dinitroaniline and related compounds often employs standard
chromatographic and spectroscopic techniques.

e High-Performance Liquid Chromatography (HPLC): Coupled with a UV or Mass
Spectrometry (MS) detector, HPLC is a primary method for the quantification and purity
assessment of 2-Bromo-4,6-dinitroaniline and its metabolites in various matrices.[12]

e Gas Chromatography (GC): GC, often equipped with an Electron Capture Detector (ECD) for
sensitivity towards halogenated and nitroaromatic compounds, is also utilized for analysis.
[12]

o Mutagenicity Assays: 2-Bromo-4,6-dinitroaniline has been used as a model chemical in the
bioluminescent Salmonella reverse mutation assay (Ames test) to evaluate its mutagenic
potential.[4]

Applications and Biological Activity
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Industrial Applications

The primary industrial use of 2-Bromo-4,6-dinitroaniline is as a chemical intermediate for the
synthesis of monoazo dyes.[2] It is a key precursor for producing dyes like Disperse Blue 79,
Disperse Violet 93, and others used extensively in the textile industry.[4][5]

2-Bromo-4,6-dinitroaniline Chemical Intermediate AZO s Textile Industry
(e.g., Disperse Blue 79)

Click to download full resolution via product page

Figure 2: Role as an intermediate in the dye industry.

Biological Activity and Toxicity

2-Bromo-4,6-dinitroaniline is not only a synthetic precursor but also a metabolite of certain
azo dyes. Toxicological studies have highlighted several biological effects:

o Mutagenicity and Genotoxicity: It has shown mutagenic properties in bacterial reverse

mutation assays.[5][6]

e Reproductive and Endocrine Disruption: Multigenerational exposure studies in zebrafish
have indicated that 2-Bromo-4,6-dinitroaniline can cause reproductive toxicity, potentially
through disruption of the hypothalamus-pituitary-gland (HPG) axis.[5]

» Acute Toxicity: In rats, the oral LD50 is 4100 mg/kg, with observed effects including
somnolence and weight loss. It is also reported to be a mild eye irritant.[5][6]

Safety and Handling

Due to its hazardous properties, strict safety protocols must be followed when handling 2-

Bromo-4,6-dinitroaniline.

o Hazard Classification: It is classified as an irritant to the eyes, respiratory system, and skin.
[3][13] It is also considered a combustible solid.

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-
impermeable gloves, and eye/face protection (eyeshields).[13][14] In case of dust formation,
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use a NIOSH-approved respirator (e.g., N95).

o Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols. Use
non-sparking tools and prevent fire caused by electrostatic discharge.[14]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from sources of ignition and incompatible materials such as strong oxidizing agents
and strong bases.[13][14]

o First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids, and seek medical attention.[13]

o Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing.[13]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration.[13]

o Ingestion: Clean mouth with water and seek medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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